Cas no 686-50-0 (H-Leu-Gly-OH)

H-Leu-Gly-OH structure
H-Leu-Gly-OH structure
Product name:H-Leu-Gly-OH
CAS No:686-50-0
MF:C8H16N2O3
MW:188.2242
MDL:MFCD00065940
CID:510771
PubChem ID:97364

H-Leu-Gly-OH Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(2-Amino-4-methylpentanamido)acetic acid
    • Leu-Gly
    • L-Leucylglycine Hydrate
    • 2-[[(2S)-2-amino-4-methylpentanoyl]amino]acetic acid,hydrate
    • Glycine, L-leucyl-
    • H-Leu-Gly-OH
    • Leu-Gly-OH
    • H-leucine-glycine-OH
    • Lead subacetate
    • leucylglycine
    • Leu-Gly hydrate
    • leu-glycrystalline
    • L-leucylglycine
    • L-LEUCYL-GLYCINE
    • L-LEU-GLY
    • L-Leu-Gly-OH
    • N-Leucylglycine
    • N-L-leucylglycine
    • H-Leu-Gly-OH Hydrate
    • Leucyl-Glycine
    • leucyl glycine
    • H-Leu-Gly
    • Glycine, N-L-leucyl-
    • Glycine, leucyl- (9CI)
    • 2-[[(2S)-2-amino-4-methylpentanoyl]amino]acetic acid
    • LESXFEZIFXFIQR-LURJTMIESA-N
    • BDBM50407456
    • KM1214
    • glycine, leucyl-
    • AS-56388
    • LG
    • SCHEMBL620370
    • MFCD00065940
    • EINECS 211-688-9
    • L0032
    • AKOS016843086
    • Q27144713
    • 686-50-0
    • EN300-814383
    • CHEBI:74534
    • DTXSID101317011
    • CS-W016791
    • NS00041746
    • 2-[(2S)-2-amino-4-methylpentanamido]acetic acid
    • HY-W016075
    • CHEMBL55711
    • NSC 118377
    • MDL： MFCD00065940
    • Inchi： 1S/C8H16N2O3/c1-5(2)3-6(9)8(13)10-4-7(11)12/h5-6H,3-4,9H2,1-2H3,(H,10,13)(H,11,12)/t6-/m0/s1
    • InChI Key： LESXFEZIFXFIQR-LURJTMIESA-N
    • SMILES： O=C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])N([H])C([H])([H])C(=O)O[H]

Computed Properties

  • Exact Mass: 206.12674
  • Monoisotopic Mass: 188.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 92.4

Experimental Properties

  • Color/Form: White powder.
  • Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 248 ºC
  • Boiling Point: 323.23°C (rough estimate)
  • Refractive Index: 86 ° (C=2, H2O)
  • Solubility: Soluble (170 g/l) (25 º C),
  • PSA: 123.92
  • LogP: 0.65180
  • pka: 3.25(at 25℃)
  • Solubility: Not determined.

H-Leu-Gly-OH Security Information

  • WGK Germany：3
  • Safety Instruction： 22-24/25
  • FLUKA BRAND F CODES：3-10

H-Leu-Gly-OH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026882-1g
H-Leu-Gly-OH
 686-50-0 98%
1g
 ￥385 2023-09-08
abcr
AB137704-250 mg
L-Leucyl-glycine, 95% (H-L-Leu-Gly-OH); .
 686-50-0 95%
250mg
 €83.40 2023-05-09
eNovation Chemicals LLC
D544062-1g
(S)-2-(2-AMino-4-MethylpentanaMido)acetic acid
 686-50-0 97%
1g
 $160 2024-05-24
TRC
L330888-1mg
H-Leu-Gly-OH
 686-50-0
1mg
 $ 50.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L0032-100mg
H-Leu-Gly-OH
 686-50-0
100mg
 ￥150.0 2022-06-10
Biosynth
OLG-3024-1 g
Leu-Gly ? ? H2O
 686-50-0
1g
 $68.20 2023-01-03
Enamine
EN300-814383-0.25g
2-[(2S)-2-amino-4-methylpentanamido]acetic acid
 686-50-0 95.0%
0.25g
 $105.0 2025-03-21
Enamine
EN300-814383-0.5g
2-[(2S)-2-amino-4-methylpentanamido]acetic acid
 686-50-0 95.0%
0.5g
 $109.0 2025-03-21
Enamine
EN300-814383-10.0g
2-[(2S)-2-amino-4-methylpentanamido]acetic acid
 686-50-0 95.0%
10.0g
 $571.0 2025-03-21
Fluorochem
224551-5g
S)-2-(2-Amino-4-methylpentanamido)acetic acid
 686-50-0 95%
5g
 ￡187.00 2022-02-28

H-Leu-Gly-OH Production Method

Synthetic Circuit 1

56-40-6 56-40-6
61-90-5 61-90-5
686-50-0 686-50-0
869-19-2 869-19-2
Reaction Conditions
1.1 Solvents: Water ;  22 MPa, 379 °C
Reference
Study on condensation of amino acid in super critical water fluid
Harada, Osamu; et al, Hyogo-kenritsu Kogyo Gijutsu Senta Kenkyu Hokokusho, 2003, 12,

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